Cas no 618-42-8 (1-(piperidin-1-yl)ethan-1-one)

1-(Piperidin-1-yl)ethan-1-one is a versatile organic compound featuring a piperidine moiety linked to an acetyl group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its reactivity allows for further functionalization, enabling the creation of more complex molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions ensures reliable performance in synthetic applications. Researchers value 1-(piperidin-1-yl)ethan-1-one for its role in heterocyclic chemistry and as a building block in medicinal chemistry projects.

1-(piperidin-1-yl)ethan-1-one structure

Product Name:1-(piperidin-1-yl)ethan-1-one

CAS No:618-42-8

MF:C₇H₁₃NO

MW:127.184221982956

MDL:MFCD00006486

CID:508094

PubChem ID:87561804

Update Time:2025-10-15

1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(Piperidin-1-yl)ethanone
- 1-Acetylpiperidine
- 1-piperidin-1-ylethanone
- Ethanone,1-(1-piperidinyl)-
- N-Acetylpiperidine
- Piperidine, 1-acetyl-
- N-Acetylpiperidin
- Acetic acid, piperidide
- N-Acetyl piperidine
- Methyl 1-piperidyl ketone
- Ethanone, 1-(1-piperidinyl)-
- N-Acetylpiperidin [German]
- 1-Piperidin-1-yl-ethanone
- 1-(1-piperidinyl)ethanone
- 1-(piperidin-1-yl)ethan-1-one
- KDISMIMTGUMORD-UHFFFAOYSA-N
- PubChem7729
- 1-(1-piperidyl)ethanone
- EINECS 210-550-5
- 6YC8YEW5QR
- AKOS003846742
- MFCD00006486
- 5-20-02-00440 (Beilstein Handbook Reference)
- CS-0155037
- AC-2947
- 618-42-8
- Q27116893
- NSC-239
- S12042
- DTXCID5043130
- CHEMBL12196
- NSC 239
- NSC239
- UNII-6YC8YEW5QR
- NS00034811
- F0808-1080
- A0109
- SY106654
- AS-58709
- BRN 0109570
- AI3-11533
- CHEBI:36591
- DB-054003
- DTXSID7060679
- SCHEMBL8053
- MDL： MFCD00006486
- Inchi： 1S/C7H13NO/c1-7(9)8-5-3-2-4-6-8/h2-6H2,1H3
- InChI Key： KDISMIMTGUMORD-UHFFFAOYSA-N
- SMILES： O=C(C)N1CCCCC1
- BRN： 0109570

Computed Properties

Exact Mass: 127.10000
Monoisotopic Mass: 127.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.6
Topological Polar Surface Area: 20.3

Experimental Properties

Color/Form: Not determined2. density (g/ml, 25 ℃)
Density: 0,003 g/cm3
Melting Point: -13.4°C
Boiling Point: 226°C(lit.)
Flash Point: 97°C
Refractive Index: 1.4790-1.4820
PSA: 20.31000
LogP: 0.95670

1-(piperidin-1-yl)ethan-1-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
RTECS：TM3975000
Safety Term：S26-S36/37/39
Risk Phrases：R36/37/38
Storage Condition：Sealed in dry,Room Temperature(BD29239)

1-(piperidin-1-yl)ethan-1-one Pricemore >>

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